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Compound of Interest

Compound Name: Fmoc-Lys(Mtt)-OH

Cat. No.: B557036 Get Quote

Essential Safety and Handling Guide for Fmoc-
Lys(Mtt)-OH
This guide provides crucial safety, handling, and disposal protocols for Fmoc-Lys(Mtt)-OH, a

key reagent in peptide synthesis and drug development. Adherence to these procedures is vital

for ensuring laboratory safety and research integrity.

Chemical and Physical Properties
Fmoc-Lys(Mtt)-OH is a lysine derivative widely used in solid-phase peptide synthesis (SPPS).

[1] Its key properties are summarized below.
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Property Value

Molecular Formula C₄₁H₄₀N₂O₄[2]

Molecular Weight Approximately 624.77 g/mol [3]

Appearance White to off-white powder

Melting Point 140°C (with decomposition)

Purity
Typically ≥98% to ≥99% (as determined by

HPLC)

Storage Temperature 2°C to 8°C is recommended for stable storage.

Solubility

Soluble in organic solvents such as

Dichloromethane (DCM), Dimethylformamide

(DMF), and Dimethyl sulfoxide (DMSO).

Hazard Identification and Safety Precautions
While some safety data sheets (SDS) may not classify Fmoc-Lys(Mtt)-OH as a hazardous

substance, it is prudent to handle it with care. Some suppliers indicate potential hazards under

the Globally Harmonized System (GHS).

Hazard Statement Description Precautionary Statement

H302 Harmful if swallowed. -

H315 Causes skin irritation. -

H319 Causes serious eye irritation.

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

H335
May cause respiratory

irritation.

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.
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It may be harmful if inhaled or absorbed through the skin and may cause irritation to the

respiratory tract and skin. Therefore, the use of appropriate personal protective equipment

(PPE) is mandatory.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential to minimize exposure and prevent contamination.

The required equipment varies based on the specific laboratory task.

Laboratory
Activity

Eye/Face
Protection

Hand
Protection

Body
Protection

Respiratory
Protection

Weighing/Aliquoti

ng Powder

Safety goggles

with side shields

Chemical-

resistant nitrile

gloves

Lab coat

N95 respirator or

use within a

certified chemical

fume hood

Reconstituting/H

andling Solutions
Safety goggles

Chemical-

resistant nitrile

gloves

Lab coat

Work in a well-

ventilated area or

chemical fume

hood

Solid Phase

Peptide

Synthesis

Safety goggles

or face shield

Chemical-

resistant nitrile

gloves

Lab coat

Work within a

certified chemical

fume hood

Spill Cleanup
Chemical safety

goggles

Heavy-duty,

chemical-

resistant gloves

Impervious

clothing/full suit

Appropriate

respirator based

on spill size and

ventilation

Operational and Disposal Plan: A Step-by-Step
Guide
A systematic workflow ensures safety from receipt of the chemical to its final disposal.

Receiving and Storage
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Inspection: Upon receipt, visually inspect the container for any damage or compromised

seals.

Labeling: Ensure the container is clearly labeled with the chemical name, concentration, and

hazard details.

Storage: Store in a cool, dry, well-ventilated place with the container tightly closed.

Recommended storage is between 2°C and 8°C. Keep in a dark place, sealed from

moisture. For reconstituted stock solutions, store at -20°C for up to one month or -80°C for

up to six months.

Handling and Experimental Protocol
This protocol outlines the safe handling of Fmoc-Lys(Mtt)-OH during its use in SPPS.

Preparation:

Don all required PPE as specified in the table above.

Perform all manipulations of the solid compound, especially weighing, inside a chemical

fume hood or a ventilated enclosure to prevent inhalation of dust.

Use appropriate tools (e.g., spatulas, weigh boats) to handle the powder.

Experimental Use (Selective Deprotection Example): Fmoc-Lys(Mtt)-OH is valued for its

acid-labile Mtt protecting group, which can be selectively removed without disturbing other

protecting groups like Boc.

Reaction Setup: In a fritted synthesis vessel within a fume hood, swell the peptide-resin in

Dichloromethane (DCM).

Deprotection: To remove the Mtt group, treat the resin with a solution of 1% Trifluoroacetic

acid (TFA) in DCM. The reaction is typically complete within 30 minutes to one hour at

room temperature.

Washing: Following deprotection, thoroughly wash the resin with DCM and then neutralize

with a solution of 5% Diisopropylethylamine (DIPEA) in DMF.
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Post-Procedure: The resin is now ready for subsequent coupling reactions at the lysine

side-chain.

Spill and Emergency Procedures
Spill:

For small spills, use appropriate tools to carefully collect the spilled solid into a designated

waste container.

For liquid spills, absorb with an inert material and place it in a suitable container for

disposal.

For large spills, evacuate the area and use a self-contained breathing apparatus.

Exposure:

Skin Contact: Wash off immediately with soap and plenty of water.

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.

Inhalation: Move the person into fresh air. If not breathing, give artificial respiration and

consult a physician.

Ingestion: Rinse mouth with water. Never give anything by mouth to an unconscious

person. Consult a physician.

Waste Disposal Plan
Proper segregation and disposal of waste are critical for laboratory and environmental safety.

Solid Waste:

Collect unused or expired Fmoc-Lys(Mtt)-OH solid in a designated, clearly labeled waste

container for non-hazardous solid chemical waste.

Do not mix with other hazardous waste streams.
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Contaminated Materials:

Dispose of all materials that have come into contact with the chemical, such as gloves,

weigh boats, and paper towels, in the same solid chemical waste container.

Liquid Waste:

If Fmoc-Lys(Mtt)-OH is dissolved in a solvent, the disposal method is dictated by the

hazards of the solvent.

Collect the solution in an appropriately labeled liquid waste container that is compatible

with the solvent used.

Final Disposal:

Store all waste containers securely with lids closed in a designated waste accumulation

area.

All waste must be disposed of in accordance with federal, state, and local environmental

regulations. Contact your institution's Environmental Health and Safety (EHS) office for

waste pickup.

Safe Handling Workflow
The following diagram illustrates the key stages and decision points for the safe handling of

Fmoc-Lys(Mtt)-OH in a research environment.
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1. Receiving & Storage

2. Handling & Use

3. Waste Disposal

Receive & Inspect
Container

Store at 2-8°C
in Dark, Dry Location

If OK

Don Appropriate PPE

Weigh Solid in
Fume Hood

Reconstitute with
Appropriate Solvent

Perform Synthesis
(e.g., SPPS)

Segregate Waste

Spill Response Personal Exposure
(First Aid)

If exposure occurs

Solid Waste Container
(Unused chemical,

contaminated items)

Liquid Waste Container
(Solvent mixtures)

Dispose via EHS Office

Click to download full resolution via product page

Caption: Workflow for the safe handling of Fmoc-Lys(Mtt)-OH from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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